Cas no 83741-76-8 (Pentanoic-5,5,5-d3 Acid)

• Product Name: Pentanoic-5,5,5-d3 Acid
• CAS No: 83741-76-8
• MF: C₅H₁₀O₂
• MW: 105.150187015533
• CID: 709229
• Update Time: 2025-10-28

Pentanoic-5,5,5-d3 Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic-5,5,5-d3 acid(9CI)
• PENTANOIC-5,5,5-D3 ACID
• Pentanoic-5,5,5-d3 Acid

• Inchi： 1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3
• InChI Key： NQPDZGIKBAWPEJ-FIBGUPNXSA-N
• SMILES： OC(CCCC([2H])([2H])[2H])=O

Additional information on Pentanoic-5,5,5-d3 Acid

Pentanoic-5,5,5-d3 Acid (CAS No. 83741-76-8): Properties, Applications, and Market Insights

Pentanoic-5,5,5-d3 Acid, also known as deuterated valeric acid, is a stable isotope-labeled compound with the CAS number 83741-76-8. This specialized chemical is widely used in research, pharmaceuticals, and analytical chemistry due to its unique isotopic properties. The deuterium-labeled variant of valeric acid offers distinct advantages in metabolic studies, NMR spectroscopy, and mass spectrometry applications.

The molecular structure of Pentanoic-5,5,5-d3 Acid features three deuterium atoms at the terminal methyl group, making it particularly valuable for tracer studies and isotope dilution analysis. Researchers frequently utilize this compound to investigate fatty acid metabolism, gut microbiome interactions, and neurotransmitter pathways. Recent studies have highlighted its importance in understanding the gut-brain axis, a hot topic in neuroscience and microbiome research.

In pharmaceutical applications, deuterated valeric acid serves as a crucial reference standard for drug development and quality control. Its stability and predictable behavior make it ideal for LC-MS methods validation and pharmacokinetic studies. The compound's ability to track metabolic pathways without interfering with biological processes has made it particularly valuable in precision medicine research, another trending area in healthcare innovation.

The analytical chemistry field benefits significantly from Pentanoic-5,5,5-d3 Acid as an internal standard for quantifying short-chain fatty acids (SCFAs) in complex biological matrices. With growing interest in SCFA analysis for nutritional and microbiome studies, demand for high-purity deuterated standards like this compound has increased substantially. Researchers often search for "best deuterated standards for SCFA analysis" or "how to use Pentanoic-5,5,5-d3 Acid in metabolomics", reflecting current market needs.

Manufacturing Pentanoic-5,5,5-d3 Acid requires specialized facilities capable of handling deuterium incorporation with high precision. The synthesis typically involves catalytic exchange reactions or specialized reduction methods to achieve the desired isotopic purity, usually exceeding 98%. Quality control measures focus on verifying the deuterium enrichment level and ensuring absence of protium contamination, which are critical parameters for research applications.

Recent advancements in stable isotope labeling techniques have improved the accessibility of compounds like Pentanoic-5,5,5-d3 Acid. The development of more efficient synthetic routes has addressed common search queries such as "where to buy deuterated valeric acid" and "cost-effective deuterium-labeled compounds". These improvements have made the compound more available to academic researchers and smaller pharmaceutical companies.

The storage and handling of Pentanoic-5,5,5-d3 Acid require standard laboratory precautions for organic acids. While not classified as hazardous under normal conditions, proper storage in tightly sealed containers under inert atmosphere helps maintain its chemical stability and isotopic integrity over time. Many researchers specifically look for information on "proper storage of deuterated compounds" to ensure long-term usability of their valuable reagents.

Market analysis shows growing demand for Pentanoic-5,5,5-d3 Acid across multiple sectors. The compound's applications in metabolomics research, particularly in studies of metabolic disorders and microbiome interactions, align with current scientific trends. Additionally, its use in developing stable isotope-labeled pharmaceuticals has gained attention in drug development circles, answering frequent searches about "deuterated drugs in clinical trials".

Quality specifications for research-grade Pentanoic-5,5,5-d3 Acid typically include parameters such as isotopic purity (>98 atom % D), chemical purity (>99%), and absence of interfering impurities. Analytical certificates often provide detailed NMR and MS data to verify these characteristics, addressing common researcher concerns about "how to validate deuterated compounds". These quality assurances are particularly important for sensitive applications like clinical research.

The future outlook for Pentanoic-5,5,5-d3 Acid appears promising as new applications continue to emerge. With increasing interest in personalized nutrition and microbiome therapeutics, the need for precise analytical tools like this deuterated standard will likely grow. Researchers are particularly interested in its potential for studying diet-microbiome-host interactions, a rapidly developing field that generates numerous related search queries.

When selecting Pentanoic-5,5,5-d3 Acid for research purposes, scientists should consider factors such as isotopic enrichment level, chemical purity, and supplier reliability. Common purchasing questions include "how to choose deuterated standards" and "what concentration is best for LC-MS applications". Reputable suppliers typically provide comprehensive technical data sheets and certificates of analysis to address these concerns.

In conclusion, Pentanoic-5,5,5-d3 Acid (CAS 83741-76-8) represents an essential tool in modern chemical and biological research. Its unique properties as a deuterium-labeled fatty acid make it invaluable for metabolic studies, analytical method development, and pharmaceutical research. As scientific interest in areas like microbiome science and precision medicine continues to grow, the importance of high-quality isotopic standards like this compound will only increase.